![molecular formula C7H5Cl3<br>C6H5CCl3<br>C7H5Cl3 B165768 Benzotrichloride CAS No. 98-07-7](/img/structure/B165768.png)
Benzotrichloride
Overview
Description
Benzotrichloride, also known as α,α,α-trichlorotoluene, phenyl chloroform or (trichloromethyl)benzene, is an organic compound with the formula C6H5CCl3 . It appears as a clear colorless to yellowish colored liquid with a penetrating odor . It is denser than water and its vapors are heavier than air . It may be toxic by inhalation or ingestion and can cause burns to skin, eyes, and mucous membranes . It is insoluble in water .
Synthesis Analysis
This compound is generally produced by free radical chlorination of the corresponding substituted toluene . The free radical chlorination is generally accomplished by reacting the starting compound with chlorine gas at an elevated temperature and/or in the presence of ultraviolet light or other catalyst . An alternative method involves reacting a starting benzyl or benzal chloride compound with a hypochlorite in the presence of a phase transfer catalyst .Molecular Structure Analysis
The molecular formula of this compound is C7H5Cl3 . Its molecular weight is 195.48 .Chemical Reactions Analysis
In chemical reactions, this compound reacts at the chlorinated α-carbon, for example in substitution reactions . It is used as an intermediate in the synthesis of benzoyl chloride, benzotrifluoride and 2,4-dihydroxybenzophenone which in turn are also intermediates in other reactions . This compound can also react with alcohol to produce chloroalcoxybenzyl ions and dialkoxybenzyl ions .Physical And Chemical Properties Analysis
This compound is a clear colorless to yellowish colored liquid with a penetrating odor . It is denser than water and its vapors are heavier than air . It is insoluble in water . Its molecular weight is 195.48 .Scientific Research Applications
Chemical Intermediate in Industry
Benzotrichloride, known for its oily, unstable, colorless nature with a penetrating odor, plays a significant role as a chemical intermediate in the industry. It's extensively used in the preparation of dyes. Additionally, its derivatives find applications as ultraviolet (UV) stabilizers in plastics and are used in the manufacturing of antiseptics and antimicrobial agents. However, it's crucial to note that in the presence of moisture, this compound's hydrolyzed vapors are highly irritating to skin and mucous membranes in humans and it's considered a potential human carcinogen (IARC Monographs, 2020).
Catalytic System for Alcohol Chlorination
This compound serves as an effective chlorinating agent in catalytic systems for the chlorination of alcohols under specific conditions, known as Appel conditions. Combined with trioctylphosphane as a catalyst and phenylsilane as the terminal reductant, this methodology presents several advantages including the elimination of the need for additional solvents and the minimal use of the phosphane reagent. A variety of primary, secondary, and tertiary alkyl chlorides can be synthesized through this process, highlighting the versatility of this compound in organic synthesis (Longwitz, Jopp, & Werner, 2019).
Electrolysis in Organic Synthesis
The electrolysis of this compound in the presence of certain catalysts can lead to the formation of various organic compounds. For instance, when electrolyzed with the B12 model complex in different alcohols, corresponding esters are obtained. This process also enables the formation of amides when conducted in the presence of amines, illustrating the use of this compound in complex chemical transformations (Shimakoshi, Luo, Inaba, & Hisaeda, 2016).
Industrial Production of Benzoyl Chloride
In industrial processes, this compound is utilized as an alternative starting material for the synthesis of benzoyl chloride. This innovative approach offers numerous advantages such as shorter reaction times, easier control, lower costs for raw materials, and high product yields and quality. These characteristics make it an attractive route for the industrialized production of benzoyl chloride (Jian, 2008).
Mechanism of Action
Target of Action
Benzotrichloride, also known as α,α,α-trichlorotoluene, phenyl chloroform, or (trichloromethyl)benzene, is an organic compound with the formula C6H5CCl3 . It primarily targets the chlorinated α-carbon in chemical reactions . It reacts violently with strong oxidants, amines, and light metals .
Mode of Action
This compound interacts with its targets through substitution reactions . It hydrolyzes rapidly to benzoic acid and hydrochloric acid with a half-life of about 2.4 minutes . This makes the compound unstable in the presence of water .
Biochemical Pathways
This compound is used as an intermediate in the synthesis of benzoyl chloride, benzotrifluoride, and 2,4-dihydroxybenzophenone . These intermediates are further used to synthesize chemicals needed in the pharmaceutical industry (such as benzoyl peroxide), the synthesis of pesticides, dyes, and UV-absorbing compounds which are often used in paint and plastics to prevent degradation by sunlight .
Pharmacokinetics
It is known that this compound is a poorly water-soluble compound . It is a clear to yellowish liquid with a penetrating odor . Its solubility in water is limited, with only 0.05 g per liter at 5°C .
Result of Action
Exposure to this compound can cause irritation to the nose and throat. In severe cases, lung damage can occur . Ingestion of this compound can cause stomach upset, and digestive tract burns can occur in severe cases . Skin contact with this compound can cause irritation and burns . Eye exposure to this compound may result in irritation, and in severe cases, damage to the eye can occur .
Action Environment
This compound may be released into the environment during its production and use . Exposure to this compound can occur via breathing in the vapours, ingestion, or via skin contact . Exposure is more likely to occur in the workplace .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Benzotrichloride participates in several biochemical reactions. It is produced by exhaustive chlorination of the side chain of toluene . It reacts with carboxylic acids to yield the corresponding acid chlorides as well as benzoyl chloride . The condensation of this compound with benzene, in the presence of catalysts such as FeCl3, AlCl3, or ZnCl2, leads to the formation of diphenyl- and triphenylmethane .
Cellular Effects
This compound has been shown to have significant effects on cells. It has been associated with severe bronchitis and bronchial pneumonia when inhaled . It has also been shown to be mutagenic, causing changes in DNA that can lead to cancer .
Molecular Mechanism
Part of its toxicity can be explained by its hydrolysis to benzoic acid, whose further metabolism can cause toxic effects . Benzoyl-CoA formation can deplete acetyl-CoA levels, hampering processes requiring acetyl-CoA, like gluconeogenesis via pyruvate carboxylase .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. For instance, after repeated exposure to a concentration of 12.8 mg/m3 twice weekly for 30 minutes, over 12 months in mice, severe bronchitis and bronchial pneumonia were observed .
Dosage Effects in Animal Models
In animal models, the effects of this compound vary with different dosages. For instance, after dermal administration in rabbits between 50 and 200 mg/kg bodyweight per day (5 days a week, 3 weeks), skin irritation up to necrosis was observed, suggesting that it is a dermal irritant .
Metabolic Pathways
This compound is involved in several metabolic pathways. It is produced by exhaustive chlorination of the side chain of toluene . It reacts with carboxylic acids to yield the corresponding acid chlorides as well as benzoyl chloride .
Transport and Distribution
It is known that this compound is practically insoluble in water, but it is soluble in diethyl ether, benzene, and ethanol .
properties
IUPAC Name |
trichloromethylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEMRAKSQROQPBR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl3, Array | |
Record name | BENZOTRICHLORIDE | |
Source | CAMEO Chemicals | |
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Record name | BENZOTRICHLORIDE | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
25838-95-3 | |
Record name | Benzene, (trichloromethyl)-, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=25838-95-3 | |
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DSSTOX Substance ID |
DTXSID1020148 | |
Record name | Benzotrichloride | |
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URL | https://comptox.epa.gov/dashboard/DTXSID1020148 | |
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Molecular Weight |
195.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Benzotrichloride appears as a clear colorless to yellowish colored liquid with a penetrating odor. Denser than water and vapors are heavier than air. May be toxic by inhalation or ingestion. Burns skin, eyes, and mucous membranes. Insoluble in water. Used to make dyes and other chemicals., Clear to yellow liquid with a penetrating odor; [ACGIH], COLOURLESS-TO-YELLOW FUMING OILY LIQUID WITH PUNGENT ODOUR., A clear colorless to yellowish colored liquid with a penetrating odor. Denser than water and vapors are heavier than air. May be toxic by inhalation or ingestion. Burns skin, eyes, and mucous membranes. Insoluble in water. Used to make dyes and other chemicals. | |
Record name | BENZOTRICHLORIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2592 | |
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Boiling Point |
429.4 °F at 760 mmHg (EPA, 1998), 220.8 °C AT 760 MM HG; 129 °C AT 60 MM HG; 105 °C AT 25 MM HG, 221 °C, 429.4 °F | |
Record name | BENZOTRICHLORIDE | |
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Flash Point |
260 °F (EPA, 1998), 260 °F (127 °C) (CLOSED CUP), > 247 °C (Cleveland open cup), 108 °C c.c., 260 °F | |
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Solubility |
Decomposes (NTP, 1992), ... Soluble in ... diethyl ether ... ., Water solubility = 53 mg/L at 5 °C, Solubility in water: reaction | |
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Density |
1.3756 at 68 °F (EPA, 1998) - Denser than water; will sink, 1.3756 AT 20 °C/4 °C, Relative density (water = 1): 1.4, 1.3756 | |
Record name | BENZOTRICHLORIDE | |
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Vapor Density |
6.77 (EPA, 1998) - Heavier than air; will sink (Relative to Air), 6.77 (AIR= 1), Relative vapor density (air = 1): 6.8, 6.77 | |
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Vapor Pressure |
1 to 10 mmHg at 114.44 to 189.68 °F (EPA, 1998), 0.2 [mmHg], Vapor pressure = 1.35 mm Hg @ 50 °C; 5.4 mm Hg @ 75 °C, Vapor pressure = 0.4137 mm Hg at 25 °C, Vapor pressure, Pa at 20 °C: 20, 1-10 mmHg at 114.44-189.68 °F | |
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URL | https://cameochemicals.noaa.gov/chemical/2592 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Benzotrichloride | |
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URL | https://www.osha.gov/chemicaldata/773 | |
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Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Impurities |
COMMERCIAL GRADES MAY CONTAIN HYDROCHLORIC ACID, BENZYLIDENE CHLORIDE, & BENZYL CHLORIDE., Chlorotoluenes, chlorobenzyl chlorides, benzal chloride, chlorobenzal chlorides, and chlorobenzotrichlorides. | |
Record name | BENZOTRICHLORIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2076 | |
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Color/Form |
CLEAR, COLORLESS TO YELLOWISH LIQUID, OILY LIQUID | |
CAS RN |
98-07-7, 30583-33-6 | |
Record name | BENZOTRICHLORIDE | |
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Record name | Benzotrichloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=98-07-7 | |
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Record name | Benzotrichloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000098077 | |
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Record name | Benzene, trichloromethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030583336 | |
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Record name | BENZOTRICHLORIDE | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=14663 | |
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Record name | Benzene, (trichloromethyl)- | |
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Record name | Benzotrichloride | |
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URL | https://comptox.epa.gov/dashboard/DTXSID1020148 | |
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Record name | α,α,α-trichlorotoluene | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.395 | |
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Record name | BENZOTRICHLORIDE | |
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Record name | BENZOTRICHLORIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2076 | |
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Record name | BENZOTRICHLORIDE | |
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URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0105 | |
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Record name | BENZOTRICHLORIDE | |
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URL | https://www.osha.gov/chemicaldata/773 | |
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Melting Point |
23 °F (EPA, 1998), -5.0 °C, -5 °C, 23 °F | |
Record name | BENZOTRICHLORIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2592 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | BENZOTRICHLORIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2076 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | BENZOTRICHLORIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0105 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | BENZOTRICHLORIDE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/773 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Retrosynthesis Analysis
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula, weight, and structure of benzotrichloride?
A1: this compound has the molecular formula C₇H₅Cl₃ and a molecular weight of 195.47 g/mol. Its structure consists of a benzene ring with a trichloromethyl group (-CCl₃) attached.
Q2: How does this compound react with alcohols?
A2: this compound undergoes alcoholysis in the presence of alcohols, forming alkyl benzoates. This reaction is significantly accelerated by light and the presence of oxygen. []
Q3: Can this compound be used to synthesize benzoyl chloride? If so, how?
A3: Yes, this compound is a common precursor to benzoyl chloride. It can be hydrolyzed to benzoyl chloride in the presence of water and a catalyst like iron(III) chloride. [] This method offers an alternative to the traditional synthesis of benzoyl chloride from toluene. []
Q4: How does this compound react with granular iron?
A4: this compound, along with its substituted analogues, undergoes reductive dehalogenation when reacting with granular iron. [] The exact mechanism of this reaction is still under investigation, but it is thought to involve electron transfer processes.
Q5: How does this compound exert its carcinogenic effects?
A5: Studies suggest that this compound induces lung tumors in mice by activating the K-ras proto-oncogene through a GC→AT transition in codon 12. [] This indicates a genotoxic mechanism of action.
Q6: Which organs are most susceptible to this compound-induced carcinogenesis in mice?
A6: this compound primarily affects the tissues in direct contact with it. [] When administered systemically, it has been shown to induce tumors in the forestomach, lungs, and hematopoietic system of mice. []
Q7: Is there a correlation between the structure of this compound and its carcinogenic potential?
A7: Research indicates that this compound exhibits higher carcinogenicity compared to its less chlorinated analogues, benzyl chloride and benzal chloride. [] This suggests a structure-activity relationship, with increased chlorine substitution potentially leading to higher carcinogenic potency.
Q8: What are the known toxic effects of this compound?
A9: this compound is a potent irritant to the skin and mucous membranes. [] Hydrolysis of this compound in the presence of moisture releases hydrochloric acid and benzoic acid, both of which contribute to its irritant properties. []
Q9: How does the toxicity of this compound compare to its analogues?
A10: this compound exhibits higher toxicity compared to benzyl chloride and benzal chloride. [] The increased chlorine substitution in its structure likely contributes to its heightened toxicity.
Q10: How can this compound be detected and quantified in environmental samples?
A11: Gas chromatography, particularly when coupled with mass spectrometry (GC-MS), is commonly employed to detect and quantify this compound in environmental and biological samples. [, ]
Q11: What are some industrial applications of this compound?
A13: this compound is a crucial intermediate in the synthesis of various chemicals, including dyes, benzoyl chloride, and benzoyl peroxide. [, ] Its derivatives find applications as UV stabilizers in plastics and as building blocks for antiseptics and antimicrobial agents. []
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